N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C14H17N3O4/c1-16-4-6-17(7-5-16)14(19)13(18)15-10-2-3-11-12(8-10)21-9-20-11/h2-3,8H,4-7,9H2,1H3,(H,15,18)
• InChI Key: GSAVFMWMAAFSIE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol

Description

N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide, also known as BDOA, is a chemical compound that has been widely studied for its potential use in scientific research. BDOA is a derivative of benzodioxole, a heterocyclic organic compound that is commonly used in the synthesis of pharmaceuticals and agrochemicals. BDOA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has been shown to increase the levels of acetylcholine, a neurotransmitter that is involved in learning and memory, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its potential use as a therapeutic agent, N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has been shown to have a variety of other biochemical and physiological effects. For example, N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has been shown to have antioxidant properties, which may make it useful in the development of new treatments for conditions such as cancer and cardiovascular disease. N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of conditions such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide in lab experiments is that it is relatively easy to synthesize and purify, making it a cost-effective tool for researchers. However, one limitation is that the mechanism of action of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide. One area of interest is the development of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide-based therapies for the treatment of neurological disorders. Another area of interest is the development of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide-based therapies for the treatment of cancer and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide, which may lead to the development of new treatments for a variety of conditions.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide can be achieved through a multi-step process that involves the reaction of piperazine with 1,3-benzodioxole-5-carboxylic acid, followed by the addition of acetic anhydride. The resulting compound is then purified through a series of chromatography steps to yield the final product.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. N-1,3-benzodioxol-5-yl-2-(4-methyl-1-piperazinyl)-2-oxoacetamide has been shown to have neuroprotective effects, which may make it a useful tool in the development of new treatments for these conditions.